Losartan Potassium Salt

• CAS No.: 124750-99-8
• Product Name: Losartan Potassium Salt
• Molecular Formula: C22H22ClN6OK
• Molecular Weight: 461 g/mol
• IUPAC Name: potassium;[2-butyl-5-chloro-3-[[4-[2-(1,2,3-triaza-4-azanidacyclopenta-2,5-dien-5-yl)phenyl]phenyl]methyl]imidazol-4-yl]methanol
• Standard InChI: InChI=1S/C22H22ClN6O.K/c1-2-3-8-20-24-21(23)19(14-30)29(20)13-15-9-11-16(12-10-15)17-6-4-5-7-18(17)22-25-27-28-26-22;/h4-7,9-12,30H,2-3,8,13-14H2,1H3;/q-1;+1
• Standard InChIKey: OXCMYAYHXIHQOA-UHFFFAOYSA-N
• Isomeric SMILES: CCCCC1=NC(=C(N1CC2=CC=C(C=C2)C3=CC=CC=C3C4=NN=N[N-]4)CO)Cl.[K+]
• SMILES: CCCCC1=NC(=C(N1CC2=CC=C(C=C2)C3=CC=CC=C3C4=NN=N[N-]4)CO)Cl.[K+]
• Canonical SMILES: CCCCC1=NC(=C(N1CC2=CC=C(C=C2)C3=CC=CC=C3C4=NN=N[N-]4)CO)Cl.[K+]
• Appearance: White to Off-White Solid
• Application: antihypertensive
• Boiling Point: 682 °C
• Brife Desc: angiotensin II receptor antagonist, antihypertensive
• Melting Point: >259°C (subl.)
• Description: Losartan Potassium is the potassium salt of losartan, a non-peptide angiotensin II receptor antagonist with antihypertensive activity. Losartan selectively and competitively binds to the angiotensin II receptor (type AT1) and blocks the binding of angiotensin II to the receptor, thus promoting vasodilatation and counteracting the effects of aldosterone. Converted from angiotensin I by angiotensin-converting enzyme (ACE), angiotensin II stimulates the adrenal cortex to synthesize and secrete aldosterone, decreasing sodium excretion and increasing potassium excretion, and acts as a vasoconstrictor in vascular smooth muscle.; Epoetin is a recombinant form of erythropoietin, a hematologic growth factor that induces proliferation and maturation of red blood cells and is used in the treatment of anemia caused by renal disease, myelodysplasia, cancer chemotherapy and hematopoietic cell transplantation. Epoetin and its various derivatives have not been associated with serum enzyme elevations during therapy or with instances of clinically apparent liver injury.; Losartan is an angiotensin II receptor blocker used in the therapy of hypertension and diabetic nephropathy. Losartan is associated with a low rate of transient serum aminotransferase elevations and has been linked to rare instances of acute liver injury.
• Purity: >98%
• Quantity: Milligrams-Grams
• Related CAS: 114798-26-4 (Parent)
• Shelf Life: 2 years
• Synonyms: 2-Butyl-4-chloro-1-((2'-(1H-etrazol-5-yl) (1,1'-biphenyl)-4-yl)methyl)-1H-imidazole-5-methanol; Cozaar; DuP 753; DuP-753; DuP753; Losartan; Losartan Monopotassium Salt; Losartan Potassium; MK 954; MK-954; MK954; Monopotassium Salt, Losartan; Potassium, Losartan; Salt, Losartan Monopotassium
• PubChem Compound: 11751549
• Last Modified: Nov 11 2021